molecular formula C10H13BrO3 B8524635 2-(2-Bromophenoxy)acetaldehyde dimethyl acetal

2-(2-Bromophenoxy)acetaldehyde dimethyl acetal

Cat. No.: B8524635
M. Wt: 261.11 g/mol
InChI Key: JPHDRJMXHWUROD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Bromophenoxy)acetaldehyde dimethyl acetal is a useful research compound. Its molecular formula is C10H13BrO3 and its molecular weight is 261.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13BrO3

Molecular Weight

261.11 g/mol

IUPAC Name

1-bromo-2-(2,2-dimethoxyethoxy)benzene

InChI

InChI=1S/C10H13BrO3/c1-12-10(13-2)7-14-9-6-4-3-5-8(9)11/h3-6,10H,7H2,1-2H3

InChI Key

JPHDRJMXHWUROD-UHFFFAOYSA-N

Canonical SMILES

COC(COC1=CC=CC=C1Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-bromophenol (34.8 ml), bromoacetaldehyde dimethyl acetal (35.5 ml), potassium carbonate (124.4 g) and dimethylformamide (500 ml) was stirred at 95° C. under nitrogen for 18 hours, then cooled and poured onto cold water (500 ml). The product was extracted into ether (2×300 ml) and the combined extracts were washed with saturated aqueous sodium bicarbonate solution (300 ml) and brine (300 ml) and dried (MgSO4). The solvent was removed in vacuo to give 2-(2-bromophenoxy) acetaldehyde dimethyl acetal as an oil (69.6 g).
Quantity
34.8 mL
Type
reactant
Reaction Step One
Quantity
35.5 mL
Type
reactant
Reaction Step One
Quantity
124.4 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step Two

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